Cas no 132759-54-7 (Norvaline, N-acetyl-5-hydroxy-, methyl ester)

• Product Name: Norvaline, N-acetyl-5-hydroxy-, methyl ester
• CAS No: 132759-54-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 1231260
• Update Time: 2024-08-03

Norvaline, N-acetyl-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Norvaline, N-acetyl-5-hydroxy-, methyl ester
• Norvaline, N-acetyl-5-hydroxy-, methyl ester

• Inchi： 1S/C8H15NO4/c1-6(11)9-7(4-3-5-10)8(12)13-2/h7,10H,3-5H2,1-2H3,(H,9,11)/t7-/m0/s1
• InChI Key： SUPDUJHQKDTJCC-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](CCCO)NC(C)=O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 356.2±32.0 °C(Predicted)
• PSA: 75.63
• pka: 14.65±0.46(Predicted)